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Compound of Interest

Compound Name: 4-Methyl-5-phenylpentanoic acid
CAS No.: 93273-41-7
Cat. No.: B3168731
- J

In the fields of chemical research, drug discovery, and materials science, the ability to
communicate complex molecular structures with absolute clarity is paramount. The
International Union of Pure and Applied Chemistry (IUPAC) nomenclature system provides a
standardized, universal language for naming chemical compounds, ensuring that a given name
corresponds to a single, unique structure.[1] This systematic approach eliminates the ambiguity
of trivial or common names, which can vary regionally and historically, thereby facilitating
reproducible and verifiable scientific discourse. This guide provides a detailed exploration of the
IUPAC nomenclature as applied to 4-Methyl-5-phenylpentanoic acid, alongside a technical
overview of its properties, a plausible synthetic pathway, and its relevance in the context of
drug development.

Deciphering the IUPAC Name: A Step-by-Step
Analysis of 4-Methyl-5-phenylpentanoic Acid

The IUPAC name "4-Methyl-5-phenylpentanoic acid" is derived through a systematic
application of established rules that prioritize the principal functional group and the longest
continuous carbon chain.[2][3]

« ldentification of the Principal Functional Group: The molecule contains a carboxyl group (-
COOH), which is a high-priority functional group in IUPAC nomenclature. The presence of
this group designates the compound as a carboxylic acid, leading to the suffix "-oic acid".[4]
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o Determination of the Parent Chain: The longest continuous carbon chain that includes the
carboxyl carbon is identified. In this case, the chain consists of five carbon atoms. The
alkane with five carbons is pentane; therefore, the parent name is "pentanoic acid".[2]

e Numbering the Parent Chain: The carbon atom of the carboxyl group is always assigned the
number 1 position.[2][5] The rest of the chain is numbered sequentially from this point.

« |dentification and Location of Substituents: Two substituents are attached to the pentanoic

acid backbone:
o A methyl group (-CHs) is located on the fourth carbon atom.
o A phenyl group (-CeHs) is located on the fifth carbon atom.

o Alphabetical Ordering and Assembly of the Name: The substituents are listed in alphabetical
order (methyl before phenyl), preceded by their locants (position numbers). This leads to the
final, unambiguous IUPAC name: 4-Methyl-5-phenylpentanoic acid.[1]

The structure can be visualized as follows:
Caption: Structure of 4-Methyl-5-phenylpentanoic acid.

Chemical and Physical Properties

A summary of the key computed properties for 4-Methyl-5-phenylpentanoic acid is presented
in the table below. These properties are crucial for predicting its behavior in various chemical
and biological systems.
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Property Value Source
Molecular Formula C12H1602 PubChem][6]
Molecular Weight 192.25 g/mol PubChem|[6]
XLogP3 2.8 PubChem|[6]
Hydrogen Bond Donor Count 1 PubChem][6]
Hydrogen Bond Acceptor

Count 2 PubChem][6]
Rotatable Bond Count 5 PubChem][6]

Synthesis of 4-Methyl-5-phenylpentanoic Acid: A
Plausible Experimental Protocol

While specific synthesis routes for 4-Methyl-5-phenylpentanoic acid are not extensively
documented in readily available literature, a plausible multi-step synthesis can be devised
based on established organic chemistry principles, starting from commercially available
materials. One such approach could involve the alkylation of a malonic ester derivative.

Proposed Synthetic Pathway
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Caption: Proposed synthesis workflow for 4-Methyl-5-phenylpentanoic acid.

Step-by-Step Methodology

o Synthesis of Diethyl (2-phenylethyl)malonate:

o To a solution of sodium ethoxide, prepared by dissolving sodium metal in anhydrous
ethanol, add diethyl malonate dropwise at 0 °C.

o After stirring for 30 minutes, add 1-bromo-2-phenylethane dropwise.

o The reaction mixture is then heated to reflux for several hours until the reaction is
complete (monitored by TLC).

o After cooling, the mixture is worked up by adding water and extracting with an organic
solvent like diethyl ether. The organic layers are combined, dried, and concentrated to
yield diethyl (2-phenylethyl)malonate.

 Alkylation with 1-bromo-2-methylpropane:
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o The diethyl (2-phenylethyl)malonate is then subjected to a second alkylation step. It is
treated with another equivalent of sodium ethoxide in anhydrous ethanol.

o 1-bromo-2-methylpropane is added, and the mixture is refluxed.

o A similar agueous workup and extraction procedure is followed to isolate the dialkylated
product, diethyl (2-methylpropyl)(2-phenylethyl)malonate.

o Hydrolysis and Decarboxylation:

o The purified dialkylated ester is saponified by refluxing with an aqueous solution of a
strong base, such as potassium hydroxide.[7]

o This step hydrolyzes both ester groups to form a dicarboxylate salt.

o The reaction mixture is then cooled and carefully acidified with a strong acid (e.g., HCI or
H2S0a).

o Upon heating the acidified solution, decarboxylation occurs, removing one of the carboxyl
groups as carbon dioxide and yielding the final product, 4-Methyl-5-phenylpentanoic
acid.[7]

o The product can be isolated by extraction and purified by techniques such as distillation or
chromatography.

Relevance in Drug Development and Medicinal
Chemistry

Phenylalkanoic acids and their derivatives represent a class of compounds with significant
interest in medicinal chemistry. Many non-steroidal anti-inflammatory drugs (NSAIDs), such as
ibuprofen and naproxen, belong to this structural class.[8] These compounds often exert their
therapeutic effects by inhibiting cyclooxygenase (COX) enzymes, which are key to the
inflammatory pathway.

While the specific biological activity of 4-Methyl-5-phenylpentanoic acid is not widely
reported, its structural similarity to known pharmacologically active agents suggests it could be
a candidate for investigation in several therapeutic areas:
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» Anti-inflammatory and Analgesic Agents: Given the prevalence of the phenylalkanoic acid
scaffold in NSAIDs, this compound could be explored for its potential to modulate
inflammatory processes.[9][10]

o Metabolic Disorders: Some phenylalkanoic acid derivatives have been investigated as
agonists for free fatty acid receptors (FFARS), which are emerging targets for the treatment
of type 2 diabetes.[11]

» Neurological Disorders: The lipophilic nature of the phenyl and alkyl groups may allow for
penetration of the blood-brain barrier, making such compounds interesting for CNS
applications.

Further research, including in vitro and in vivo screening, would be necessary to elucidate the
specific biological targets and therapeutic potential of 4-Methyl-5-phenylpentanoic acid.

Conclusion

The IUPAC name 4-Methyl-5-phenylpentanoic acid provides an unambiguous structural
description of the molecule, which is essential for scientific research and development.
Understanding its systematic naming, chemical properties, and potential synthetic routes is
fundamental for its further investigation. As a member of the phenylalkanoic acid class, this
compound holds potential for exploration in various drug discovery programs, particularly in the
areas of inflammation and metabolic disease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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